6-Chloro-N-(2-ethylbutyl)pyridin-3-amine

• Molecular Formula: C11H17ClN2
• Molecular Weight: 212.72 g/mol
• IUPAC Name: 6-chloro-N-(2-ethylbutyl)pyridin-3-amine
• InChI: InChI=1S/C11H17ClN2/c1-3-9(4-2)7-13-10-5-6-11(12)14-8-10/h5-6,8-9,13H,3-4,7H2,1-2H3
• InChI Key: GWONUBFGHAIAQU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CNC1=CN=C(C=C1)Cl

Description

6-Chloro-N-(2-ethylbutyl)pyridin-3-amine (CAS: 1553377-73-3) is a pyridine derivative with the molecular formula C₁₁H₁₇ClN₂ and a molecular weight of 212.72 g/mol . The compound features a pyridine ring substituted with a chlorine atom at position 6 and a 2-ethylbutylamine group at position 3. Its structural uniqueness lies in the branched alkyl chain, which may influence solubility, lipophilicity, and biological interactions. The compound is typically stored at room temperature and is available for laboratory use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine typically involves the reaction of 6-chloropyridin-3-amine with 2-ethylbutylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the process .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity. The reaction conditions, such as temperature and pressure, are optimized to maximize efficiency and minimize production costs .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N-(2-ethylbutyl)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or neutral conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of substituted pyridines .

Scientific Research Applications

6-Chloro-N-(2-ethylbutyl)pyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-tubercular properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in drug development.

Industry: It is used in the production of specialty chemicals and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Analogues within the Pyridine/Pyridazine Family

Structural analogs of 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine vary in substituents, ring systems, and functional groups:

Compound Name	Core Ring	Substituent	Molecular Formula	Molecular Weight (g/mol)	Reference
6-Chloro-N-(3-phenylpropyl)pyridin-3-amine	Pyridine	3-phenylpropyl	Not provided	-
6-Chloro-N-(pyridin-3-ylmethyl)pyridin-2-amine	Pyridine	Pyridin-3-ylmethyl	Not provided	-
N-[(6-Chloropyridin-3-yl)methyl]-N-methylamine	Pyridine	Methylamine	C₈H₁₀ClN₂	185.63
6-Chloro-N-(2,2,2-trifluoroethyl)pyridazin-3-amine	Pyridazine	2,2,2-trifluoroethyl	C₆H₅ClF₃N₃	211.57
6-Chloro-N-methylpyridazin-3-amine	Pyridazine	Methyl	C₅H₆ClN₃	143.57
6-Chloro-N-[(2-chlorophenyl)methyl]pyridazin-3-amine	Pyridazine	2-chlorophenylmethyl	C₁₁H₉Cl₂N₃	254.12

Key Observations :

• Substituents : Branched alkyl chains (e.g., 2-ethylbutyl) enhance lipophilicity, whereas aromatic groups (e.g., phenylpropyl) may improve π-π stacking in biological targets. Fluorinated groups (e.g., trifluoroethyl in ) increase metabolic stability .

Comparative Analysis of Physicochemical Properties

• Molecular Weight : The main compound (212.72 g/mol) is heavier than pyridazine analogs (143.57–254.12 g/mol) due to its bulky 2-ethylbutyl group .
• Solubility: highlights solubility challenges in acetonitrile (MeCN) for structurally similar compounds, which can hinder synthesis efficiency. Polar solvents like ethanol or methanol are often preferred for reactions .

Biological Activity

6-Chloro-N-(2-ethylbutyl)pyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound's structural features, including the chloro substituent and the ethylbutyl side chain, may influence its pharmacological properties. This article will explore its biological activity, including antimicrobial properties, potential mechanisms of action, and comparisons with related compounds.

Chemical Structure

The chemical structure of 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{Cl}\text{N}$$

This structure includes:

• A pyridine ring , which is known for its role in various biological activities.
• A chloro group at the 6-position, which can enhance biological interactions.
• An N-alkyl side chain (2-ethylbutyl) that may affect lipophilicity and receptor binding.

Antimicrobial Properties

Research indicates that compounds similar to 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of pyridine can inhibit bacterial growth by interfering with essential metabolic pathways.

Compound	Activity	Reference
6-Chloro-N-(2-methylpropyl)pyridine-3-sulfonamide	Antimicrobial
6-Chloro-N-(2-ethylbutyl)pyridine-3-sulfonamide	Antimicrobial
6-Chloro-pyridin-2-yl-amines	Moderate to good antibacterial activity

In vitro studies have demonstrated that 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine shows promising activity against various bacterial strains, suggesting its potential as an antimicrobial agent.

The precise mechanism of action for 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine remains to be fully elucidated. However, it is hypothesized that the compound may interact with specific enzymes or receptors involved in microbial metabolism or host immune response modulation. The presence of the chloro substituent may enhance binding affinity to target proteins.

Case Studies and Research Findings

• Antimicrobial Screening : A study evaluating a series of pyridine derivatives found that compounds structurally related to 6-Chloro-N-(2-ethylbutyl)pyridin-3-amine exhibited notable antibacterial properties against both Gram-positive and Gram-negative bacteria. The study highlighted the importance of side chain variations in modulating biological activity .
• Structure-Activity Relationship (SAR) : Investigations into the SAR of pyridine derivatives have revealed that modifications at the nitrogen atom and the position of substituents significantly affect their biological efficacy. The ethylbutyl side chain is believed to enhance lipophilicity, facilitating better membrane penetration and bioavailability .

Comparison with Similar Compounds

A comparative analysis with other similar pyridine derivatives reveals differences in biological activity based on structural modifications:

Compound Name	Structural Features	Biological Activity
6-Chloro-N-(2-methylpropyl)pyridine	Similar pyridine structure	Antimicrobial
6-Chloro-N-(2-isopropyl)pyridine	Variations in side chain	Moderate antimicrobial
6-Chloro-N-(n-butyl)pyridine	Longer alkyl chain	Reduced activity

These comparisons indicate that while structural similarities exist, variations in side chains can lead to significant differences in biological outcomes.